1-Methyl-4-phenyl-1,2,3,6-tetrahydropyridine

Specification

• Description: 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine is a tetrahydropyridine that is 1,2,3,6-tetrahydropyridine substituted by a methyl group at position 1 and a phenyl group at position 4. It has a role as a neurotoxin. It is a member of methylpyridines, a phenylpyridine and a tetrahydropyridine.; 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP) is a neurotoxin that causes permanent symptoms of Parkinson's disease by killing certain neurons in the substantia nigra of the brain. While MPTP itself does not have opioid effects, it is related to MPPP, a synthetic opioid drug with effects similar to those of heroin and morphine. MPTP can be accidentally produced during the illicit manufacture of MPPP, and that is how its Parkinson-inducing effects were first discovered. MPTP is used to recreate and study the Parkinson's disease in experimental animal models. (L1670); A dopaminergic neurotoxic compound which produces irreversible clinical, chemical, and pathological alterations that mimic those found in Parkinson disease.
• CAS No.: 28289-54-5
• Molecular Formula: C12H15N
• Molecular Weight: 173.25 g/mol
• IUPAC Name: 1-methyl-4-phenyl-3,6-dihydro-2H-pyridine
• Standard InChI: InChI=1S/C12H15N/c1-13-9-7-12(8-10-13)11-5-3-2-4-6-11/h2-7H,8-10H2,1H3
• Standard InChI Key: PLRACCBDVIHHLZ-UHFFFAOYSA-N
• SMILES: CN1CCC(=CC1)C2=CC=CC=C2
• Canonical SMILES: CN1CCC(=CC1)C2=CC=CC=C2
• Boiling Point: 85 to 90 °C @ 0.8 mm Hg
• Colorform: Crystals from heptane
• Melting Point: 40-42 °C